Cas no 1000518-07-9 (3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol)

3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol is a versatile thiazole derivative with applications in organic synthesis and pharmaceutical research. Its structure features a thiazole ring substituted with a dimethyl group and a hydroxypropyl side chain, offering functional versatility for further derivatization. The compound is valued for its stability, moderate polarity, and compatibility with a range of reaction conditions, making it suitable for use as an intermediate in the development of bioactive molecules. Its well-defined chemical properties facilitate precise modifications, enabling researchers to explore structure-activity relationships in drug discovery. The product is typically supplied with high purity, ensuring reliable performance in synthetic workflows.
3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol structure
1000518-07-9 structure
Product Name:3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol
CAS No:1000518-07-9
MF:C8H13NOS
MW:171.259920835495
CID:5739109
PubChem ID:55266579
Update Time:2025-11-06

3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1000518-07-9
    • SCHEMBL18256087
    • EN300-1636857
    • AKOS006311604
    • 3-(dimethyl-1,3-thiazol-5-yl)propan-1-ol
    • 5-Thiazolepropanol, 2,4-dimethyl-
    • 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol
    • Inchi: 1S/C8H13NOS/c1-6-8(4-3-5-10)11-7(2)9-6/h10H,3-5H2,1-2H3
    • InChI Key: HZQBFKKVQFDNEO-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(C)=C1CCCO

Computed Properties

  • Exact Mass: 171.07178521g/mol
  • Monoisotopic Mass: 171.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.130±0.06 g/cm3(Predicted)
  • Boiling Point: 294.9±25.0 °C(Predicted)
  • pka: 14.96±0.10(Predicted)

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Additional information on 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol

Comprehensive Overview of 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol (CAS No. 1000518-07-9)

3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol (CAS No. 1000518-07-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, characterized by its unique thiazole ring structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a valuable asset in the development of novel pharmaceuticals and functional materials.

The thiazole moiety in 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol is a key functional group that contributes to its reactivity and applications. Thiazoles are known for their presence in numerous natural products and drugs, such as vitamin B1 (thiamine) and the antibiotic penicillin. This association with biologically active compounds has driven interest in 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol as a building block for drug discovery. Researchers are particularly intrigued by its potential role in designing small-molecule inhibitors and enzyme modulators, which are critical in addressing diseases like cancer and metabolic disorders.

In recent years, the demand for high-purity chemical intermediates like 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques rely on structurally diverse compounds to identify new drug candidates, and 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol fits perfectly into this paradigm. Its compatibility with modern synthetic methods, such as click chemistry and microwave-assisted synthesis, further enhances its utility in research laboratories.

Beyond pharmaceuticals, 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol has found applications in material science. Its incorporation into polymers and coatings can impart desirable properties like enhanced durability or antimicrobial activity. This dual applicability in both life sciences and industrial applications makes it a compound of broad interest. Additionally, its stability under various conditions ensures its suitability for long-term storage and transportation, a critical factor for global supply chains.

The synthesis of 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol typically involves multi-step organic reactions, including cyclization and functional group interconversion. Researchers often optimize these processes to improve yield and reduce environmental impact, aligning with the growing emphasis on green chemistry. Innovations in catalytic systems and solvent-free reactions have further refined its production, making it more sustainable and cost-effective.

From a commercial perspective, 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol is available through specialized chemical suppliers who cater to academic and industrial researchers. Its pricing and availability are influenced by factors such as raw material costs and market demand. Companies involved in its distribution often provide detailed technical data sheets, ensuring compliance with safety and regulatory standards. This transparency is essential for researchers who require precise information for their experiments.

Looking ahead, the future of 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol appears promising, with ongoing studies exploring its potential in nanotechnology and bioimaging. Its ability to interact with biological systems at the molecular level opens doors for innovative applications, such as targeted drug delivery and diagnostic tools. As the scientific community continues to uncover its capabilities, this compound is poised to remain a focal point in cutting-edge research.

In summary, 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol (CAS No. 1000518-07-9) is a multifaceted compound with significant implications across multiple disciplines. Its structural uniqueness, combined with its adaptability to modern synthetic techniques, ensures its relevance in both current and future scientific endeavors. Whether in drug development or advanced materials, this compound exemplifies the intersection of chemistry and innovation.

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